Cas no 321431-61-2 (ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate)
ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate
- 1(2H)-Pyridineacetic acid, 4,6-dimethyl-3-[(2-methylphenyl)sulfonyl]-2-oxo-, ethyl ester
-
- Inchi: 1S/C18H21NO5S/c1-5-24-16(20)11-19-14(4)10-13(3)17(18(19)21)25(22,23)15-9-7-6-8-12(15)2/h6-10H,5,11H2,1-4H3
- InChI Key: ZISSECUBTXGZFV-UHFFFAOYSA-N
- SMILES: C1(=O)N(CC(OCC)=O)C(C)=CC(C)=C1S(C1=CC=CC=C1C)(=O)=O
ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663612-1mg |
Ethyl 2-(4,6-dimethyl-2-oxo-3-(o-tolylsulfonyl)pyridin-1(2H)-yl)acetate |
321431-61-2 | 98% | 1mg |
¥482 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663612-2mg |
Ethyl 2-(4,6-dimethyl-2-oxo-3-(o-tolylsulfonyl)pyridin-1(2H)-yl)acetate |
321431-61-2 | 98% | 2mg |
¥504 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663612-5mg |
Ethyl 2-(4,6-dimethyl-2-oxo-3-(o-tolylsulfonyl)pyridin-1(2H)-yl)acetate |
321431-61-2 | 98% | 5mg |
¥682 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663612-10mg |
Ethyl 2-(4,6-dimethyl-2-oxo-3-(o-tolylsulfonyl)pyridin-1(2H)-yl)acetate |
321431-61-2 | 98% | 10mg |
¥945 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663612-20mg |
Ethyl 2-(4,6-dimethyl-2-oxo-3-(o-tolylsulfonyl)pyridin-1(2H)-yl)acetate |
321431-61-2 | 98% | 20mg |
¥1117 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663612-25mg |
Ethyl 2-(4,6-dimethyl-2-oxo-3-(o-tolylsulfonyl)pyridin-1(2H)-yl)acetate |
321431-61-2 | 98% | 25mg |
¥1134 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663612-50mg |
Ethyl 2-(4,6-dimethyl-2-oxo-3-(o-tolylsulfonyl)pyridin-1(2H)-yl)acetate |
321431-61-2 | 98% | 50mg |
¥1533 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663612-100mg |
Ethyl 2-(4,6-dimethyl-2-oxo-3-(o-tolylsulfonyl)pyridin-1(2H)-yl)acetate |
321431-61-2 | 98% | 100mg |
¥1901 | 2023-04-14 |
ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate
Introduction to Ethyl 2-[4,6-Dimethyl-3-(2-Methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate (CAS No. 321431-61-2)
Ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate (CAS No. 321431-61-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives and is characterized by its complex molecular structure, which includes a pyridine ring, a benzene ring, and various functional groups such as ester, sulfonyl, and methyl groups.
The synthesis of ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate typically involves multi-step reactions, including the formation of the pyridine ring and the subsequent introduction of the sulfonyl and ester functionalities. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.
In terms of its biological activity, ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to exhibit inhibitory effects on certain kinases and proteases, which are implicated in a range of diseases including cancer and inflammatory disorders.
Recent studies have also explored the pharmacokinetic properties of ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has demonstrated favorable oral bioavailability and stability in biological systems, which are crucial factors for its potential therapeutic applications.
The safety profile of ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate has been evaluated through a series of in vitro and in vivo toxicity studies. These assessments have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects.
In the context of drug discovery and development, ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate represents a promising lead compound for the treatment of various diseases. Its unique structural features and biological activities make it an attractive candidate for further optimization through structure-based drug design approaches. Ongoing efforts are focused on enhancing its potency and selectivity while minimizing off-target effects.
Beyond its therapeutic potential, ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate has also found applications in other areas of research. For example, it has been used as a tool compound to study enzyme mechanisms and signaling pathways in cell biology. Additionally, its structural complexity makes it a valuable reference compound for synthetic chemists working on the development of new methodologies for complex molecule synthesis.
In conclusion, ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-y l]acetate (CAS No. 321431-61-2) is a multifaceted compound with significant potential in both medicinal chemistry and fundamental research. Its unique structural characteristics and biological activities position it as a promising candidate for further exploration and development in various scientific disciplines.
321431-61-2 (ethyl 2-[4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)